5-ethyl-6-methyl-2-((naphthalen-1-ylmethyl)thio)pyrimidin-4(3H)-one

• IUPAC Name: 5-ethyl-4-methyl-2-(naphthalen-1-ylmethylsulfanyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H18N2OS/c1-3-15-12(2)19-18(20-17(15)21)22-11-14-9-6-8-13-7-4-5-10-16(13)14/h4-10H,3,11H2,1-2H3,(H,19,20,21)
• InChI Key: OVJAPRYPYCRFSZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)SCC2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

5-ethyl-6-methyl-2-((naphthalen-1-ylmethyl)thio)pyrimidin-4(3H)-one is a synthetic compound that belongs to the family of pyrimidinone derivatives. This compound has gained significant attention from the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

Synthesis and Antioxidant Activity

5-Ethyl-6-methyl-2-((naphthalen-1-ylmethyl)thio)pyrimidin-4(3H)-one may be related to compounds involved in synthetic reactions aimed at creating novel heterocyclic derivatives with antioxidant activities. For instance, the synthesis of related thieno[2,3-d]pyrimidin-4(3H)-one derivatives has been described, revealing promising antioxidant potential as assessed by the DPPH method (Taha, 2012).

Antibacterial and Antifungal Properties

Compounds structurally similar to 5-ethyl-6-methyl-2-((naphthalen-1-ylmethyl)thio)pyrimidin-4(3H)-one have been explored for their antibacterial and antifungal properties. Ethyl-7-methyl-3-(naphthalen-2-yl)-5-phenyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate derivatives demonstrated in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against various fungal strains (Patel & Patel, 2017).

Chemosensors for Metal Ions

Research on naphthoquinone-based chemosensors, including compounds with structural motifs related to 5-ethyl-6-methyl-2-((naphthalen-1-ylmethyl)thio)pyrimidin-4(3H)-one, indicates their potential in molecular recognition and selective sensing of transition metal ions, particularly Cu2+ ions, with colorimetric changes observable upon complexation (Gosavi-Mirkute et al., 2017).

Herbicidal Activities

Another study on derivatives of pyrimidine, closely related to the chemical structure , has shown significant herbicidal activity. This suggests potential applications of 5-ethyl-6-methyl-2-((naphthalen-1-ylmethyl)thio)pyrimidin-4(3H)-one in the development of new agrochemicals aimed at weed control (Fu-b, 2014).

Anti-Viral Research

Compounds structurally related to 5-ethyl-6-methyl-2-((naphthalen-1-ylmethyl)thio)pyrimidin-4(3H)-one have been synthesized and tested for their anti-viral activities, showing promising results against the H5N1 virus. This indicates the potential for the compound to be explored for its antiviral properties (Flefel et al., 2014).